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Compound of Interest

Compound Name: Phosalone

Cat. No.: B1677705

Phosalone: Historical Application as an Acaricide in Fruit Crops and Current Regulatory Status

Disclaimer: Phosalone is an organophosphate insecticide and acaricide that has been banned
or severely restricted in many jurisdictions, including the European Union and the United
States, due to its toxicity and environmental concerns.[1][2][3] This document is intended for
researchers, scientists, and drug development professionals for informational and historical
purposes only. It is not a recommendation or guide for the current use of Phosalone. Always
consult and adhere to local, national, and international regulations regarding pesticide use.

Introduction

Phosalone is a broad-spectrum, non-systemic insecticide and acaricide with contact and
stomach action.[4] Historically, it was used to control a range of sucking and chewing pests,
including mites, on various fruit crops.[5] Developed by Rhéne-Poulenc, its use has been
largely discontinued in many parts of the world due to health and environmental safety
concerns.[1][2] For instance, the European Union eliminated Phosalone from pesticide
registration in December 2006.[1][2] It is not registered under the Federal Insecticide,
Fungicide, and Rodenticide Act (FIFRA) and cannot be sold, distributed, or used in the United
States, although import tolerances for residues on some fruits exist.[3]

Mechanism of Action

Like other organophosphates, Phosalone's primary mode of action is the inhibition of the
enzyme acetylcholinesterase (AChE) in the nervous system of pests.[2][5][6] AChE is
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responsible for breaking down the neurotransmitter acetylcholine (ACh). By inhibiting AChE,
Phosalone causes an accumulation of ACh at the synaptic junctions, leading to continuous
nerve stimulation, paralysis, and ultimately, the death of the mite.[7][8]
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Mechanism of Acetylcholinesterase Inhibition by Phosalone.

Historical Application Data

The following tables summarize historical application rates and efficacy data for Phosalone on
various fruit crops. This information is for reference purposes only.

Table 1: Historical Application Rates of Phosalone on Fruit Crops
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. Historical Application Rate
Crop Target Mite Pests . .
(Active Ingredient)

European red mite

(Panonychus ulmi), )
Apples, Pears ) ] 0.75 - 1.5 kg ai/ha

Twospotted spider mite

(Tetranychus urticae)

Stone Fruits (Peaches, Plums,  European red mite, )
) ) ) 0.5 - 1.2 kg ai/ha
Cherries) Twospotted spider mite

Pacific spider mite, Willamette ]
Grapes ) i 0.75 - 1.0 kg ai/ha
spider mite

) Citrus red mite, Texas citrus )
Citrus " 1.0 - 2.0 kg ai/hl
mite

Source: Data compiled from historical pesticide usage reports and efficacy trials.[9][10]

Table 2: Efficacy of Phosalone Against Common Mite Pests in Fruit Crops (Historical Data)

) . Historical Efficacy
Mite Species Crop (% tality) Notes
6 mortality

) Effective against
Panonychus ulmi

] Apples 85 - 98% eggs, nymphs, and
(European red mite)
adults.
Tetranychus urticae Resistance has been
(Twospotted spider Peaches, Apples 80 - 95% reported in some
mite) populations.
Tetranychus pacificus Provided good
- ] ] Grapes 88 - 97% ]
(Pacific spider mite) residual control.

Source: Efficacy data from archived field trial reports.[11][12]

Experimental Protocols (For Research Purposes)
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The following are generalized protocols for evaluating the efficacy of an acaricide and
analyzing its residues. These are intended as templates for research and should not be used
for the application of banned substances like Phosalone.

Protocol 1: Acaricide Efficacy Bioassay (Leaf-Dip
Method)

e Mite Rearing: Maintain a healthy, susceptible colony of the target mite species (e.g.,
Tetranychus urticae) on a suitable host plant (e.g., bean plants) in a controlled environment.

e Preparation of Test Solutions: Prepare a series of concentrations of the test acaricide in
distilled water with a surfactant (e.g., 0.01% Triton X-100). Include a control (water +
surfactant only).

o Leaf Disc Preparation: Excise leaf discs (approx. 2-3 cm diameter) from untreated host
plants.

» Application: Dip each leaf disc into a test solution for 5-10 seconds with gentle agitation.
Allow the discs to air dry.

« Infestation: Place the dried leaf discs, abaxial side up, on moistened cotton in petri dishes.
Transfer 10-20 adult female mites onto each disc using a fine brush.

e Incubation: Incubate the petri dishes at 25+1°C with a 16:8 (L:D) photoperiod.

» Mortality Assessment: After 24, 48, and 72 hours, count the number of dead and live mites
under a stereomicroscope. Mites that are unable to move when prodded with a fine brush
are considered dead.

o Data Analysis: Correct mortality using Abbott's formula. Calculate LC50 and LC90 values
using probit analysis.

Protocol 2: Field Trial for Acaricide Efficacy Evaluation

Workflow for a Field Trial to Evaluate Acaricide Efficacy.

Protocol 3: QUEChERS Method for Phosalone Residue
Analysis in Fruit
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The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used
sample preparation technique for pesticide residue analysis.[13][14]

o Sample Homogenization: Weigh 10-15 g of a representative fruit sample into a blender and
homogenize.

o Extraction:
o Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.
o Add 10 mL of acetonitrile.

o Add the appropriate QUEChERS extraction salts (e.g., magnesium sulfate, sodium
chloride, sodium citrate).

o Shake vigorously for 1 minute.
o Centrifuge at >1500 rcf for 1 minute.
e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube containing
primary secondary amine (PSA) sorbent (to remove sugars and organic acids) and
magnesium sulfate (to remove excess water).

o Vortex for 30 seconds.
o Centrifuge at >1500 rcf for 1 minute.
e Analysis:
o Take an aliquot of the cleaned extract.

o Analyze using Gas Chromatography (GC) or Liquid Chromatography (LC) coupled with
Mass Spectrometry (MS/MS) for detection and quantification.[15]

Conclusion
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While Phosalone was historically an effective acaricide for fruit crops, its use has been
discontinued in many countries due to significant health and environmental risks.[1][4]
Research and development efforts are now focused on integrated pest management (IPM)
strategies and the use of safer, more selective acaricides that pose fewer risks to human health
and the environment.[16][17] The protocols and data presented here serve as a historical
reference for the scientific community and underscore the evolution of pesticide regulation and
pest management practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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